Cas no 1174192-12-1 (3-(1H-imidazol-2-yl)propanenitrile)

• Product Name: 3-(1H-imidazol-2-yl)propanenitrile
• CAS No: 1174192-12-1
• MF: C₆H₇N₃
• MW: 121.139880418777
• CID: 1100535
• PubChem ID: 19088990
• Update Time: 2025-10-28

3-(1H-imidazol-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-propanenitrile
• 3-(1H-imidazol-2-yl)propanenitrile

• Inchi： 1S/C6H7N3/c7-3-1-2-6-8-4-5-9-6/h4-5H,1-2H2,(H,8,9)
• InChI Key： QKKPBSUJTJREAB-UHFFFAOYSA-N
• SMILES： C1(CCC#N)NC=CN=1

Additional information on 3-(1H-imidazol-2-yl)propanenitrile

Recent Advances in the Study of 3-(1H-imidazol-2-yl)propanenitrile (CAS: 1174192-12-1) in Chemical Biology and Pharmaceutical Research

The compound 3-(1H-imidazol-2-yl)propanenitrile (CAS: 1174192-12-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic nitrile derivative, featuring an imidazole ring, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of various pharmacologically active compounds, particularly those targeting enzyme inhibition and receptor modulation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of potent kinase inhibitors. The electron-withdrawing nitrile group and the imidazole nitrogen atoms were found to facilitate crucial hydrogen bonding interactions with target proteins, enhancing binding affinity. Molecular docking studies revealed that derivatives of 3-(1H-imidazol-2-yl)propanenitrile showed promising activity against several cancer-related kinases, with IC50 values in the low micromolar range.

Another significant advancement was reported in ACS Chemical Biology, where scientists utilized 1174192-12-1 as a building block for developing novel covalent inhibitors. The reactivity of the nitrile group allowed for selective modification, enabling the creation of targeted covalent inhibitors that form irreversible bonds with cysteine residues in target enzymes. This approach showed particular promise in the development of anti-inflammatory agents, with several derivatives demonstrating potent inhibition of key inflammatory mediators.

Recent pharmacological evaluations have expanded the potential applications of this compound beyond its traditional use as an intermediate. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives exhibited notable antimicrobial activity against drug-resistant bacterial strains. The mechanism appears to involve disruption of bacterial cell wall synthesis, suggesting potential for development as novel antibiotics.

From a synthetic chemistry perspective, innovative methodologies have been developed for the efficient production and modification of 3-(1H-imidazol-2-yl)propanenitrile. A recent Nature Communications article described a novel catalytic system that enables selective functionalization of the imidazole ring while preserving the nitrile group, significantly expanding the structural diversity accessible from this scaffold.

As research continues, the unique properties of 1174192-12-1 position it as a valuable tool in drug discovery. Its dual functionality allows for diverse chemical modifications, making it particularly useful in fragment-based drug design and combinatorial chemistry approaches. Current clinical investigations are exploring its derivatives as potential treatments for various conditions, including oncology, infectious diseases, and metabolic disorders.

Future research directions are likely to focus on optimizing the pharmacokinetic properties of derivatives, exploring novel biological targets, and developing more sustainable synthetic routes. The compound's versatility and the growing body of evidence supporting its biological relevance suggest that 3-(1H-imidazol-2-yl)propanenitrile will remain an important focus of chemical biology research in the coming years.